Dimethyl 5-(4-methylphenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate

Specification

• CAS No.: 337920-84-0
• Molecular Formula: C17H17NO6S
• Molecular Weight: 363.38
• IUPAC Name: dimethyl 5-(4-methylphenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
• Standard InChI: InChI=1S/C17H17NO6S/c1-10-4-6-11(7-5-10)15-14(17(20)24-3)13(16(19)23-2)12-8-25(21,22)9-18(12)15/h4-7H,8-9H2,1-3H3
• Standard InChI Key: HFHRDTIQKFHDMQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(C(=C3N2CS(=O)(=O)C3)C(=O)OC)C(=O)OC

Introduction

Dimethyl 5-(4-methylphenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c]thiazole-6,7-dicarboxylate is a complex organic compound with a molecular formula of C17H17NO6S and a molecular weight of 363.4 g/mol. This compound is part of the pyrrolo[1,2-c]thiazole class, which is known for its diverse pharmacological activities and potential applications in medicinal chemistry.

Chemical Identifiers:

• Molecular Formula: C17H17NO6S

• Molecular Weight: 363.4 g/mol

• InChI: InChI=1S/C17H17NO6S/c1-10-4-6-11(7-5-10)15-14(17(20)24-3)13(16(19)23-2)12-8-25(21,22)9-18(12)15/h4-7H,8-9H2,1-3H3

• InChIKey: HFHRDTIQKFHDMQ-UHFFFAOYSA-N

• SMILES: CC1=CC=C(C=C1)C2=C(C(=C3N2CS(=O)(=O)C3)C(=O)OC)C(=O)OC

Synonyms and Related Compounds

Dimethyl 5-(4-methylphenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c]thiazole-6,7-dicarboxylate is also known by several synonyms, including 6,7-dimethyl 5-(4-methylphenyl)-2,2-dioxo-1H,3H-2lambda6-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate and dimethyl 5-(4-methylphenyl)-2,2-dioxo-2,3-dihydro-1H-2lambda~6~-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate. It is part of a broader class of compounds that include thiazole derivatives, which are known for their biological activities and applications in drug discovery.

Potential Applications:

• Pharmacological Activities: Compounds in this class may exhibit anti-inflammatory, antimicrobial, or anticancer properties, although specific studies on Dimethyl 5-(4-methylphenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c]thiazole-6,7-dicarboxylate are not readily available.

• Material Science: Thiazole-based compounds have been used in the development of luminescent mate